Cas no 30807-45-5 (3-(2-nitroethyl)thiophene)

• Product Name: 3-(2-nitroethyl)thiophene
• CAS No: 30807-45-5
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 4645102
• PubChem ID: 75480940
• Update Time: 2025-05-27

3-(2-nitroethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(2-nitroethyl)-
• 3-(2-nitroethyl)thiophene

• Inchi： 1S/C6H7NO2S/c8-7(9)3-1-6-2-4-10-5-6/h2,4-5H,1,3H2
• InChI Key： BUYGQVOYTRGWJV-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CC[N+]([O-])=O

Additional information on 3-(2-nitroethyl)thiophene

Recent Advances in the Study of 3-(2-nitroethyl)thiophene (CAS: 30807-45-5) in Chemical Biology and Pharmaceutical Research

3-(2-nitroethyl)thiophene (CAS: 30807-45-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This heterocyclic compound, featuring a nitroethyl group attached to a thiophene ring, exhibits versatile reactivity, making it a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory agents.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 3-(2-nitroethyl)thiophene as a key building block in the synthesis of thiophene-based inhibitors targeting bacterial enzymes. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. The study emphasized the importance of the nitroethyl group in enhancing the binding affinity of these inhibitors to their target enzymes, suggesting a promising avenue for the development of new antibiotics.

In the field of oncology, 3-(2-nitroethyl)thiophene has been investigated for its potential as a scaffold for anticancer agents. A recent Nature Communications article (2024) reported the design and synthesis of a series of thiophene-nitrostyrene hybrids derived from 3-(2-nitroethyl)thiophene. These compounds showed selective cytotoxicity against various cancer cell lines, including breast and lung cancer, by inducing apoptosis through the activation of reactive oxygen species (ROS)-mediated pathways. The study also provided insights into the structure-activity relationship (SAR) of these hybrids, identifying key modifications that could enhance their therapeutic efficacy.

Another notable application of 3-(2-nitroethyl)thiophene is in the development of anti-inflammatory agents. Research published in Bioorganic & Medicinal Chemistry Letters (2023) described the synthesis of thiophene-based nitric oxide (NO) donors using this compound as a precursor. The resulting molecules exhibited significant anti-inflammatory effects in vitro and in vivo, attributed to their ability to release NO and modulate inflammatory signaling pathways. These findings underscore the potential of 3-(2-nitroethyl)thiophene derivatives as novel therapeutics for inflammatory diseases.

Beyond its pharmacological applications, 3-(2-nitroethyl)thiophene has also been explored in materials science. A study in ACS Applied Materials & Interfaces (2024) demonstrated its utility as a monomer for the synthesis of conductive polymers with applications in biosensing and drug delivery. The nitroethyl group was found to enhance the electrochemical properties of the resulting polymers, making them suitable for use in flexible electronic devices and implantable sensors.

In conclusion, recent research on 3-(2-nitroethyl)thiophene (CAS: 30807-45-5) has revealed its multifaceted potential in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, highlighting its versatility as a chemical building block. Future studies are expected to further explore its therapeutic and technological applications, paving the way for innovative solutions in healthcare and beyond.